Cas no 114417-35-5 (7-fluoro-1,2,3,4-tetrahydroquinolin-4-one)

7-fluoro-1,2,3,4-tetrahydroquinolin-4-one structure
114417-35-5 structure
Product Name:7-fluoro-1,2,3,4-tetrahydroquinolin-4-one
CAS No:114417-35-5
MF:C9H8FNO
MW:165.164325714111
MDL:MFCD13179234
CID:1099713
PubChem ID:14501410
Update Time:2024-11-05

7-fluoro-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-2,3-dihydro-4(1H)-Quinolinone
    • 7-fluoro-2,3-dihydro-1H-quinolin-4-one
    • 4(1H)-Quinolinone, 7-fluoro-2,3-dihydro-
    • 7-fluoro-1,2,3,4-tetrahydroquinolin-4-one
    • 7-FLUORO-2,3-DIHYDROQUINOLIN-4(1H)-ONE
    • AB66651
    • AGN-PC-001JQI
    • EN300-80441
    • SureCN3105252
    • PYOQBYNTTOIUIF-UHFFFAOYSA-N
    • SCHEMBL3105252
    • DTXSID701281688
    • CS-0217637
    • AKOS022713757
    • N12843
    • 114417-35-5
    • MFCD13179234
    • SY246529
    • DB-325613
    • MDL: MFCD13179234
    • Inchi: 1S/C9H8FNO/c10-6-1-2-7-8(5-6)11-4-3-9(7)12/h1-2,5,11H,3-4H2
    • InChI Key: PYOQBYNTTOIUIF-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(CCNC=2C=1)=O

Computed Properties

  • Exact Mass: 165.05904
  • Monoisotopic Mass: 165.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

7-fluoro-1,2,3,4-tetrahydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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